Cas no 2413868-58-1 (tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate
• CAS No: 2413868-58-1
• MF: C₁₂H₁₃FN₂O₃
• MW: 252.241626501083
• CID: 5674539
• PubChem ID: 165770074
• Update Time: 2025-05-20

tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413868-58-1
• tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate
• EN300-26665244

• Inchi： 1S/C12H13FN2O3/c1-12(2,3)18-11(17)15-9-5-10(16)7(6-14)4-8(9)13/h4-5,16H,1-3H3,(H,15,17)
• InChI Key： OOCTXSHFSGRAJW-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 252.09102044g/mol
• Monoisotopic Mass: 252.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate

Comprehensive Overview of tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate (CAS No. 2413868-58-1)

The compound tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate (CAS No. 2413868-58-1) is a specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique cyano, fluoro, and hydroxyphenyl functional groups, serves as a versatile intermediate in the synthesis of biologically active compounds. Its structural features make it particularly valuable for designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in drug discovery.

One of the key reasons for the growing interest in tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate is its potential application in targeting protein-protein interactions (PPIs). PPIs have long been considered challenging to modulate, but recent advancements in fragment-based drug design and structure-activity relationship (SAR) studies have opened new avenues. Researchers are increasingly exploring how the fluoro and cyano substituents in this compound can enhance binding affinity and selectivity, making it a promising candidate for kinase inhibitors and epigenetic modulators.

In addition to its role in drug discovery, tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate is also being investigated for its utility in bioconjugation and click chemistry. The presence of the hydroxyphenyl group allows for facile derivatization, enabling the attachment of fluorescent tags or other functional moieties. This property is particularly relevant in the context of diagnostic imaging and theranostics, where precise molecular targeting is essential. As the demand for personalized medicine grows, compounds like this are becoming indispensable tools for researchers.

Another area where tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate shows promise is in the development of sustainable chemistry solutions. With increasing emphasis on green chemistry and atom economy, synthetic routes that utilize this compound as a building block are being optimized to minimize waste and reduce environmental impact. The tert-butyl carbamate group, in particular, offers protective advantages that streamline multi-step syntheses, aligning with the principles of process intensification and catalytic efficiency.

From a commercial perspective, the demand for tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate is expected to rise, driven by its applications in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-purity batches of this compound to accelerate their hit-to-lead and lead optimization programs. Furthermore, its compatibility with automated synthesis platforms makes it a preferred choice for drug discovery pipelines.

In summary, tert-butyl N-(4-cyano-2-fluoro-5-hydroxyphenyl)carbamate (CAS No. 2413868-58-1) represents a multifaceted tool for modern chemical and pharmaceutical research. Its unique structural attributes, combined with its applicability in cutting-edge fields like PROTACs, bioconjugation, and green chemistry, underscore its importance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable drug development.